Cas no 1119384-63-2 (1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline
• CAS No: 1119384-63-2
• MF: C₁₆H₁₁Cl₂F₃N₂O₂
• MW: 391.171952486038
• CID: 5805387
• PubChem ID: 40160467
• Update Time: 2025-10-28

1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (3,6-dichloropyridin-2-yl)-[6-(trifluoromethoxy)-3,4-dihydro-2H-quinolin-1-yl]methanone
• AKOS034273098
• Z393477070
• EN300-26616143
• 1119384-63-2
• 1-(3,6-dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline
• 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C16H11Cl2F3N2O2/c17-11-4-6-13(18)22-14(11)15(24)23-7-1-2-9-8-10(3-5-12(9)23)25-16(19,20)21/h3-6,8H,1-2,7H2
• InChI Key： AOLVLHGWTMHTEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N1C2C=CC(=CC=2CCC1)OC(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 390.0149675g/mol
• Monoisotopic Mass: 390.0149675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline

Professional Introduction to Compound with CAS No. 1119384-63-2 and Product Name: 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline

The compound with the CAS number 1119384-63-2 and the product name 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tetrahydroquinoline core and functional groups such as 3,6-dichloropyridine-2-carbonyl and trifluoromethoxy, make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The tetrahydroquinoline scaffold is well-known for its role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The incorporation of electron-withdrawing groups such as 3,6-dichloropyridine-2-carbonyl enhances the electrophilicity of the molecule, making it more reactive in biological systems. This reactivity is crucial for interactions with biological targets such as enzymes and receptors.

The presence of a trifluoromethoxy group at the 6-position of the tetrahydroquinoline ring further modulates the electronic properties of the molecule. Fluoro substituents are widely used in pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The trifluoromethoxy group in this compound likely contributes to its stability and bioavailability, making it an attractive candidate for further development.

Recent studies have demonstrated the potential of tetrahydroquinoline derivatives as inhibitors of various enzymes involved in cancer progression. For instance, compounds with similar structural motifs have shown activity against kinases and other enzymes that are overexpressed in tumor cells. The specific arrangement of functional groups in 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline may confer selective inhibition of these targets, thereby reducing off-target effects.

Moreover, the compound's ability to interact with biological targets through multiple binding sites has been a focus of recent research. The combination of electrophilic and nucleophilic centers in this molecule allows for versatile interactions with proteins and nucleic acids. This versatility is particularly important in drug design, as it can lead to the development of more potent and selective inhibitors.

One of the most exciting aspects of this compound is its potential application in combination therapy. By targeting multiple pathways simultaneously, combination therapies can overcome drug resistance and improve treatment outcomes. The structural features of 1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline make it an excellent candidate for such approaches. Its ability to interact with various biological targets suggests that it could be used in combination with other drugs to achieve synergistic effects.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The preparation typically begins with the functionalization of a tetrahydroquinoline precursor followed by the introduction of the 3,6-dichloropyridine-2-carbonyl and trifluoromethoxy groups. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In conclusion,1-(3,6-Dichloropyridine-2-carbonyl)-6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this compound and similar derivatives,tetrahydroquinoline-based drugs are likely to play an increasingly important role in therapeutic interventions.